Cas no 2570-74-3 ()

• CAS No: 2570-74-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6771725
• PubChem ID: 13085547

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H18O3/c1-8(2)13-10(12)7-5-4-6-9(3)11/h8H,4-7H2,1-3H3
• InChI Key： XZHVCFDNYKALMK-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(C)=O)=O)C(C)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters